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Compound of Interest

Compound Name: 2,3,5-Trimethylheptane

Cat. No.: B12798936 Get Quote

An In-depth Technical Guide on the Physicochemical Characteristics of 2,3,5-
Trimethylheptane

This technical guide provides a comprehensive overview of the core physicochemical

properties of 2,3,5-trimethylheptane, a branched-chain alkane. The information is intended for

researchers, scientists, and professionals in drug development and chemical analysis, offering

detailed data, experimental methodologies, and a logical workflow for characterization.

Core Physicochemical Properties
2,3,5-trimethylheptane is a saturated hydrocarbon with the chemical formula C10H22.[1][2][3]

As a branched-chain alkane, its structure influences its physical properties, such as boiling

point and density, when compared to its straight-chain isomer, n-decane.

Data Summary
The quantitative physicochemical data for 2,3,5-trimethylheptane are summarized in the table

below for easy reference and comparison.
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Property Value Units Reference

Molecular Formula C10H22 - [1][2]

Molecular Weight 142.28 g/mol [1][2][4]

Boiling Point 157.9 °C (at 760 mmHg) [1]

Melting Point -53.99 °C [1]

Density 0.73 g/cm³ [1]

Flash Point 41.9 °C [1]

Vapor Pressure 3.48 mmHg (at 25°C) [1]

Refractive Index 1.4146 - [1]

Enthalpy of

Vaporization
47.3 kJ/mol [5]

Solubility in Water Insoluble - [6]

Solubility in Organics

Soluble in non-polar

solvents (e.g.,

hexane, benzene,

ether)

- [6]

Experimental Protocols
The determination of the physicochemical properties of a compound like 2,3,5-
trimethylheptane involves standardized experimental procedures. Below are detailed

methodologies for key experiments.

Determination of Boiling Point (Thiele Tube Method)
This micro-method is suitable for determining the boiling point of small quantities of a liquid

sample.[7]

Apparatus:

Thiele tube
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Thermometer (0-200°C range)

Small glass vial (Durham tube)

Capillary tube (sealed at one end)

Rubber band or wire for attachment

Heat source (Bunsen burner or oil bath)

Mineral oil

Procedure:

Sample Preparation: Fill the small glass vial to about half-full with 2,3,5-trimethylheptane.[7]

Capillary Tube Insertion: Place the capillary tube into the vial with its open end down.[7]

Assembly: Attach the vial to the thermometer using a small rubber band, ensuring the bottom

of the vial is aligned with the thermometer bulb.[7]

Heating: Place the assembly into a Thiele tube containing mineral oil, ensuring the sample is

below the oil level. Heat the side arm of the Thiele tube gently.[7]

Observation: As the temperature rises, air trapped in the capillary tube will bubble out.[8]

Continue heating until a continuous and rapid stream of bubbles emerges from the capillary

tube. This indicates the sample's vapor pressure has exceeded the atmospheric pressure.

Measurement: Remove the heat source and allow the apparatus to cool. The boiling point is

the temperature at which the bubbling stops and the liquid is drawn back into the capillary

tube.[7][8] This is the point where the vapor pressure of the sample equals the atmospheric

pressure.[9]

Determination of Density
The density of a liquid is determined by measuring the mass of a known volume.[10]

Apparatus:
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Analytical balance

Graduated cylinder (e.g., 10 mL or 25 mL) or a pycnometer for higher accuracy

Thermometer

Procedure:

Mass of Empty Cylinder: Measure and record the mass of a clean, dry graduated cylinder

using an analytical balance.[11]

Volume of Liquid: Carefully pour a specific volume of 2,3,5-trimethylheptane (e.g., 10 mL)

into the graduated cylinder. Read the volume from the bottom of the meniscus.[11][12]

Mass of Cylinder and Liquid: Measure and record the combined mass of the graduated

cylinder and the liquid.[11]

Temperature: Record the ambient temperature, as density is temperature-dependent.

Calculation:

Calculate the mass of the liquid by subtracting the mass of the empty cylinder from the

combined mass.[11]

Calculate the density using the formula: Density = Mass / Volume.[10][12]

Precision: For improved accuracy, repeat the measurement multiple times and calculate the

average.[11][13]

Purity Analysis by Gas Chromatography (GC)
Gas chromatography is a standard technique used to separate and analyze volatile

compounds, making it ideal for assessing the purity of alkanes.[14][15]

Apparatus:

Gas chromatograph (GC) system

Flame Ionization Detector (FID)
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High-temperature capillary column (e.g., with a non-polar stationary phase like (5%-phenyl)-

methylpolysiloxane)[16]

High-purity carrier gas (Helium or Hydrogen)

Sample vials and syringe

Procedure:

Sample Preparation: Prepare a dilute solution of 2,3,5-trimethylheptane in a suitable

volatile solvent (e.g., hexane).

Instrument Setup:

Set the injector and detector temperatures appropriately for the sample's volatility. A

programmable temperature vaporization (PTV) inlet is often recommended.[16]

Program the oven temperature to start at a low temperature and ramp up to a higher

temperature to ensure separation of any potential impurities.

Set the carrier gas flow rate.

Injection: Inject a small, precise volume (e.g., 1 µL) of the prepared sample into the GC inlet.

Data Acquisition: As the sample travels through the column, components are separated

based on their boiling points and interaction with the stationary phase.[16] The FID detects

the organic compounds as they elute, generating a chromatogram.

Analysis: The resulting chromatogram will show peaks corresponding to each compound in

the sample. The area of the peak for 2,3,5-trimethylheptane relative to the total area of all

peaks indicates its purity. The identity of the compound can be confirmed by comparing its

retention time to that of a known standard.

Logical and Experimental Workflow
The following diagram illustrates a logical workflow for the complete physicochemical

characterization of a chemical substance like 2,3,5-trimethylheptane, from sample acquisition

to final data reporting.
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Physicochemical Characterization Workflow

1. Preparation & Purity

3. Data Handling

Obtain Sample

Purity Analysis (GC)

Boiling Point (Thiele Tube) Density (Mass/Volume) Refractive Index Solubility Tests

Record & Tabulate Data

Compare with Literature

Final Report Generation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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